2-(4-methoxyphenoxy)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-methoxyphenoxy)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16N2O4S and its molecular weight is 344.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Design, Synthesis, and Hypoglycemic Activity
Compounds similar to the one inquired about have been synthesized and evaluated for their hypoglycemic activity, indicating significant potential in the treatment of diabetes. The study involved synthesizing novel derivatives and assessing their activity in animal models, showing promising results for future therapeutic applications (Nikaljea, Choudharia, & Une, 2012).
Pharmacological Evaluation as CRMP 1 Inhibitors
Another study focused on designing, synthesizing, and investigating a series of derivatives for their potential as Collapsin response mediator protein 1 (CRMP 1) inhibitors, targeting small lung cancer treatment. These compounds were evaluated for their biological activity, showing considerable inhibition of cell growth and highlighting their relevance in cancer research (Panchal, Rajput, & Patel, 2020).
Computational and Pharmacological Evaluation
Research has also explored the computational and pharmacological potential of novel derivatives, assessing their toxicity, tumor inhibition, and anti-inflammatory actions. The findings contribute to the understanding of the molecular mechanisms underlying the therapeutic effects of these compounds and their potential use in treating various diseases (Faheem, 2018).
VEGF-A Inhibitors for Cancer Therapy
The synthesis and evaluation of novel benzophenone-thiazole derivatives as potent VEGF-A inhibitors were conducted, showing promising antiproliferative effects and potential applications in cancer therapy. This study adds to the body of knowledge on the role of VEGF-A inhibition in controlling tumor growth and metastasis (Prashanth et al., 2014).
Synthesis and Antimicrobial Evaluation
Furthermore, 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid were synthesized and demonstrated significant antimicrobial activities. This research underscores the importance of synthesizing and testing novel compounds for their potential in combating microbial infections, an ongoing challenge in the field of infectious diseases (Noolvi, Patel, Kamboj, & Cameotra, 2016).
Properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S/c1-21-13-4-6-14(7-5-13)22-11-17(20)18-10-12-9-15(23-19-12)16-3-2-8-24-16/h2-9H,10-11H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOSUIBGNOKVLBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NCC2=NOC(=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.